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Compound of Interest

Compound Name: 2-chloro-N-phenylbenzamide

Cat. No.: B1346093

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 2-
chloro-N-phenylbenzamide, a key intermediate in various chemical syntheses. This
document outlines the analytical techniques and experimental protocols used to confirm the
compound's chemical structure, presenting data in a clear and accessible format for
researchers and professionals in the field.

Chemical Identity and Properties

2-chloro-N-phenylbenzamide is a secondary amide consisting of a 2-chlorobenzoyl group
attached to the nitrogen of an aniline moiety. Its chemical properties are summarized in the

table below.
Property Value
IUPAC Name 2-chloro-N-phenylbenzamide
Molecular Formula C13H10CINO
Molecular Weight 231.68 g/mol
CAS Number 6833-13-2[1][2]
InChl Key AXQVIWHAEYLGLO-UHFFFAOYSA-N[1]
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Synthesis and Characterization

The synthesis of 2-chloro-N-phenylbenzamide is typically achieved through the acylation of
aniline with 2-chlorobenzoyl chloride.[3] The reaction is a nucleophilic acyl substitution, where
the amino group of aniline attacks the carbonyl carbon of the acid chloride.

Experimental Protocol: Synthesis

Materials:

Aniline

2-chlorobenzoyl chloride

Anhydrous diethyl ether (or other suitable aprotic solvent)

Triethylamine (or other suitable base)

Distilled water

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask, dissolve aniline (1.0 equivalent) and triethylamine (1.1 equivalents)
in anhydrous diethyl ether.

e Cool the mixture in an ice bath.

e Slowly add a solution of 2-chlorobenzoyl chloride (1.0 equivalent) in anhydrous diethyl ether
to the flask with constant stirring.

» Allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.
» Monitor the reaction progress using thin-layer chromatography (TLC).

o Upon completion, filter the reaction mixture to remove the triethylamine hydrochloride salt.
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o Wash the filtrate with distilled water, followed by a saturated sodium bicarbonate solution,

and finally with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield the crude product.

» Purify the crude product by recrystallization from a suitable solvent system (e.qg.,

ethanol/water) to obtain pure 2-chloro-N-phenylbenzamide.

Spectroscopic Data and Structural Confirmation

The structure of the synthesized 2-chloro-N-phenylbenzamide is confirmed using a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR)

spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the

molecule.

1H NMR (400 MHz, ds-DMSO0):[4]

Chemical Shift ()

Multiplicity Integration Assignment
pPpm
10.51 s 1H N-H
7.78 —7.68 m 2H Aromatic-H
7.62-7.41 m 4H Aromatic-H
7.35 t,J=79Hz 2H Aromatic-H
7.11 t,J=7.4Hz 1H Aromatic-H
13C NMR (100 MHz, de-DMSO0):[4]
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Chemical Shift (8) ppm Assignment
165.2 C=0

139.2 Aromatic-C
136.5 Aromatic-C
131.5 Aromatic-C
130.6 Aromatic-C
129.8 Aromatic-C
129.1 Aromatic-C
128.0 Aromatic-C
127.5 Aromatic-C
124.2 Aromatic-C
120.9 Aromatic-C

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in the molecule.

Wavenumber (cm~?) Assignment

~3300 N-H stretch

~1650 C=0 stretch (amide 1)
~1530 N-H bend (amide II)
~750 C-Cl stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the molecule.
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miz Assignment

231/233 [M]*/ [M+2]* (isotopic pattern for ClI)
139/141 [CICeH4COJ*

92 [CeHsNH]*

77 [CeHs]*

Visualizing the Elucidation Process

The logical workflow for the structural elucidation of 2-chloro-N-phenylbenzamide is depicted

in the following diagram.

Aniline

Synthesis

2-Chlorobenzoyl Chloride

Acylation Reaction

Purification
(Recrystallization)

Spectroscopic Analysis

(1H , 13C)

NMR Spectroscopy

IR Spectroscopy | —| Mass Spectrometry

Confirmed Structure:

2-chloro-N-phenylbenzamide

Conclusion
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Click to download full resolution via product page
Caption: Workflow for the structural elucidation of 2-chloro-N-phenylbenzamide.

The following diagram illustrates the key signaling pathways or logical relationships in the
characterization process, starting from the purified compound.
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Caption: Logic diagram for the spectroscopic characterization of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Structural Elucidation of 2-chloro-N-phenylbenzamide: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346093#structural-elucidation-of-2-chloro-n-
phenylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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